Cas no 790667-49-1 (tert-butyl (2S)-2-methyl-4-oxopiperidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-methyl-4-oxopiperidine-1-carboxylate
• CAS No: 790667-49-1
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD09832895
• CID: 555289
• PubChem ID: 11401606
• Update Time: 2024-10-27

tert-butyl (2S)-2-methyl-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-methyl-4-oxopiperidine-1-carboxylate
• (2S)-2-METHYL-4-OXO-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-N-Boc-2(S)-methyl-piperidin-4-one
• 1-Piperidinecarboxylicacid, 2-methyl-4-oxo-, 1,1-dimethylethyl ester, (2S)-
• tert-butyl (2S)-2-methyl-4-oxopiperidine-1-carboxylate
• 2-methyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
• (s)-2-methyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
• HQMYWQCBINPHBB-QMMMGPOBSA-N
• 2367AC
• PB31398
• FCH3527597
• AK110594
• AX8232191
• DB-
• AKOS016843616
• AMY21943
• (S)-tert-butyl-2-methyl-4-oxopiperidine-1-carboxylate
• 790667-49-1
• SCHEMBL1197535
• TS-03047
• AS-41513
• CS-0030787
• MFCD09832895
• 1-N-Boc-2(S)-methylpiperidin-4-one
• 1-Piperidinecarboxylicacid,2-methyl-4-oxo-,1,1-dimethylethylester,(2S)-(9CI)
• (1-Boc)-(2S)-2-Methyl-4-oxo-piperidine
• EN300-6282092
• A864931
• DTXSID70464736
• DB-075546
• (S)-tert-Butyl2-methyl-4-oxopiperidine-1-carboxylate

• MDL： MFCD09832895
• Inchi： 1S/C11H19NO3/c1-8-7-9(13)5-6-12(8)10(14)15-11(2,3)4/h8H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： HQMYWQCBINPHBB-QMMMGPOBSA-N
• SMILES： O(C(N1CCC(C[C@@H]1C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.13600
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1

Experimental Properties

• PSA: 46.61000
• LogP: 1.91280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids